4-Iodo-3-nitropyridine
Overview
Description
Synthesis Analysis
The synthesis of 4-Iodo-3-nitropyridine involves several methods, including halogenation reactions. One common approach is the iodination of 3-nitropyridine using iodine or an iodine-containing reagent. The reaction typically occurs under controlled conditions, such as in an inert atmosphere, to prevent unwanted side reactions. Detailed synthetic pathways can be found in the literature .
Molecular Structure Analysis
The molecular structure of 4-Iodo-3-nitropyridine is crucial for understanding its properties and reactivity. The compound’s planar pyridine ring, coupled with the iodo and nitro substituents, influences its behavior in various chemical reactions. Researchers have characterized its structure using techniques like X-ray crystallography and spectroscopy .
Scientific Research Applications
1. Vibrational Properties and Crystal Structure
4-Iodo-3-nitropyridine has been studied for its unique crystal structure and vibrational properties. A study by Ban-Oganowska et al. (2001) focused on the vibrational properties and X-ray crystal structure of a related compound, 3-iodo-2,6-dimethyl-4-nitropyridine N-oxide, which is not isomorphic with its chloro- and bromo-derivatives. This research revealed interesting aspects of molecular conformation and intermolecular interactions, highlighting the compound's potential in crystallography and materials science (Ban-Oganowska et al., 2001).
2. Crystal Engineering
In the field of crystal engineering, 4-Iodo-3-nitropyridine plays a significant role. Saha, Nangia, and Jaskólski (2005) described its use in forming molecular tapes via strong hydrogen bonds and weak halogen interactions, which are crucial in the design of crystalline structures. This study underscores the compound's importance in developing new materials with specific molecular arrangements (Saha, Nangia, & Jaskólski, 2005).
3. Electrochemical Reduction
4-Iodo-3-nitropyridine has been explored in electrochemistry, particularly in the reduction of nitro compounds. Lacasse et al. (1993) investigated its electrochemical reduction in aqueous media, revealing a complex multi-step reduction process. This research is vital for understanding the electrochemical behavior of nitroaromatic compounds, with implications in environmental and analytical chemistry (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).
4. Solvatochromic Indicator
The compound's potential as a solvatochromic indicator was evaluated by Lagalante, Jacobson, and Bruno (1996). They established a relationship between the solvatochromic effect of 4-nitropyridine N-oxide and the hydrogen-bond donor ability of solvents, crucial for understanding solvent interactions and chemical reactivity (Lagalante, Jacobson, & Bruno, 1996).
properties
IUPAC Name |
4-iodo-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3IN2O2/c6-4-1-2-7-3-5(4)8(9)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAINQAYZPSBKTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1I)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40634080 |
Source
|
| Record name | 4-Iodo-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40634080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1003711-92-9 |
Source
|
| Record name | 4-Iodo-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40634080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one](/img/structure/B1613677.png)
![7-Bromo-4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine](/img/structure/B1613680.png)
![3,5-Dibromo-6-methyl-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1613681.png)
![3,6-dibromo-5-methoxy-1H-pyrrolo[3,2-b]pyridine](/img/structure/B1613685.png)
